Cas no 1121613-48-6 (1-(2-chloro-4-methoxyphenyl)piperazine)

• Product Name: 1-(2-chloro-4-methoxyphenyl)piperazine
• CAS No: 1121613-48-6
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6159176
• PubChem ID: 23470450
• Update Time: 2025-06-15

1-(2-chloro-4-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methoxyphenyl)piperazine
• Piperazine, 1-(2-chloro-4-methoxyphenyl)-

• Inchi： 1S/C11H15ClN2O/c1-15-9-2-3-11(10(12)8-9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key： VIJKEQPXHZRKRR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2Cl)CCNCC1

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 374.8±42.0 °C(Predicted)
• pka: 8.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-chloro-4-methoxyphenyl)piperazine

Comprehensive Overview of 1-(2-Chloro-4-Methoxyphenyl)Piperazine (CAS No. 1121613-48-6)

1-(2-Chloro-4-methoxyphenyl)piperazine, with the CAS number 1121613-48-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivative family, known for its versatile applications in drug discovery and material science. The 2-chloro-4-methoxyphenyl moiety attached to the piperazine core enhances its biological activity, making it a valuable intermediate in synthesizing novel therapeutic agents.

In recent years, the demand for piperazine derivatives has surged due to their role in developing central nervous system (CNS) drugs. Researchers are particularly interested in how 1-(2-chloro-4-methoxyphenyl)piperazine interacts with serotonin and dopamine receptors, which are critical targets for treating neurological disorders. This aligns with the growing public interest in mental health treatments and neuropharmacology, as evidenced by frequent searches for terms like "CNS drug mechanisms" and "piperazine-based therapeutics."

The compound's structural uniqueness also makes it a subject of interest in medicinal chemistry. Its chloro and methoxy functional groups contribute to its lipophilicity and binding affinity, which are essential for optimizing drug bioavailability. These properties are often discussed in forums and publications focusing on drug design and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, reflecting the compound's relevance to modern pharmaceutical challenges.

Beyond pharmacology, 1-(2-chloro-4-methoxyphenyl)piperazine is explored in material science for its potential in creating advanced polymers and coatings. Its aromatic and heterocyclic structure offers thermal stability and electronic properties, aligning with trends in sustainable materials and green chemistry. Searches for "piperazine in materials" and "high-performance polymers" highlight this interdisciplinary appeal.

Quality control and synthesis of CAS 1121613-48-6 are critical topics in industrial chemistry. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity, addressing concerns about chemical standardization—a frequently searched term among professionals. The compound's synthesis routes, including Buchwald-Hartwig amination or nucleophilic substitution, are also widely discussed in academic circles.

In summary, 1-(2-chloro-4-methoxyphenyl)piperazine (CAS 1121613-48-6) bridges multiple scientific domains, from neuropharmacology to advanced materials. Its multifaceted applications and alignment with trending research areas ensure its continued relevance in both academic and industrial settings.